2-(1H-imidazol-1-yl)-1,3-benzothiazol-6-amine
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Molecular Structure Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .
Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties due to its amphoteric nature .
Scientific Research Applications
- Benzothiazolyl imidazole derivatives have demonstrated antibacterial , antifungal , and antiviral activities . Researchers explore their potential as novel antimicrobial agents to combat drug-resistant pathogens.
- Benzothiazolyl imidazole ligands form coordination complexes with transition metals. These complexes exhibit interesting structural features and may have applications in catalysis or materials science .
- Benzothiazolyl imidazole serves as a synthon in drug development. Medicinal chemists utilize its core structure to design novel drugs with specific pharmacological activities .
Antimicrobial Activity
Metal Coordination Chemistry
Drug Design and Synthesis
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-imidazol-1-yl)-1,3-benzothiazol-6-amine involves the reaction of 2-aminobenzothiazole with 1H-imidazole in the presence of a suitable catalyst.", "Starting Materials": [ "2-aminobenzothiazole", "1H-imidazole", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzothiazole and 1H-imidazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as palladium on carbon or copper sulfate to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol.", "Step 7: Dry the purified product under vacuum to obtain the final product, 2-(1H-imidazol-1-yl)-1,3-benzothiazol-6-amine." ] } | |
CAS RN |
1341887-20-4 |
Product Name |
2-(1H-imidazol-1-yl)-1,3-benzothiazol-6-amine |
Molecular Formula |
C10H8N4S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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